![molecular formula C9H11IN2O5 B117749 1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodopyrimidine-2,4-dione CAS No. 93780-25-7](/img/structure/B117749.png)
1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodopyrimidine-2,4-dione
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Overview
Description
1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodopyrimidine-2,4-dione, also known as Iodoxyuridine (IUdR), is a synthetic halogenated pyrimidine nucleoside analog. It was first synthesized in 1951 by Heidelberger et al. and has since been used in various scientific research applications. IUdR is a prodrug that is converted into its active form, 5-iodo-2'-deoxyuridine (IdU), by cellular enzymes.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Crystal Structure Analysis: The compound has been synthesized and characterized, with its crystal structure determined by X-ray single-crystal diffraction. This process highlights its potential as an anti-tumor and anti-viral drug (Wei Li, Q. Xiao, & Ruchun Yang, 2014).
Chemical Transformation Studies
- Oxidation in Aqueous Solutions: Research on the oxidation transformations of similar compounds in aqueous alkali solutions has been conducted, which is crucial for understanding their chemical behavior and potential applications (S. F. Petrova et al., 2018).
- Experimental and Quantum-chemical Study of Oxidation Mechanisms: Studies involving the oxidation of related compounds in the presence of copper(II) ions provide insights into their reactivity and potential applications in chemical processes (Y. Murinov et al., 2009).
Synthesis and Evaluation of Derivatives
- Synthesis of Derivatives for Biological Evaluation: The synthesis of various derivatives of similar compounds has been explored, aiming to evaluate their biological activity. This research is pivotal for developing new pharmaceutical agents (Navaneethgowda P. Veeranna et al., 2022).
- Investigation of Novel Compounds for Chemotherapeutic Use: Research into the synthesis of new compounds with potential chemotherapeutic properties highlights the importance of these compounds in developing new treatments (Shilpi Jain, D. P. Nagda, & G. L. Talesara, 2006).
Mechanism of Action
Target of Action
It is identified as a pyrimidine 2’-deoxyribonucleoside , which suggests that it may interact with nucleic acids or enzymes involved in nucleic acid metabolism.
Mode of Action
As a pyrimidine 2’-deoxyribonucleoside , it may be incorporated into DNA during replication, potentially causing mutations or disrupting normal DNA function.
Biochemical Pathways
Given its structure as a pyrimidine 2’-deoxyribonucleoside , it may be involved in nucleic acid synthesis and metabolism pathways.
Result of Action
As a pyrimidine 2’-deoxyribonucleoside , it may cause mutations or disrupt normal DNA function, potentially leading to cell death or altered cellular activity.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodopyrimidine-2,4-dione' involves the conversion of 2,4-dioxo-5-iodopyrimidine to the desired compound through a series of reactions.", "Starting Materials": [ "2,4-dioxo-5-iodopyrimidine", "4-hydroxy-5-(hydroxymethyl)-2-oxolane" ], "Reaction": [ "The starting material 2,4-dioxo-5-iodopyrimidine is reacted with sodium hydroxide to form the sodium salt of the compound.", "The sodium salt is then reacted with 4-hydroxy-5-(hydroxymethyl)-2-oxolane in the presence of a suitable catalyst to form the desired compound." ] } | |
93780-25-7 | |
Molecular Formula |
C9H11IN2O5 |
Molecular Weight |
354.10 g/mol |
IUPAC Name |
1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione |
InChI |
InChI=1S/C9H11IN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6-,7-/m1/s1 |
InChI Key |
XQFRJNBWHJMXHO-FSDSQADBSA-N |
Isomeric SMILES |
C1[C@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)I)CO)O |
SMILES |
C1C(C(OC1N2C=C(C(=O)NC2=O)I)CO)O |
Canonical SMILES |
C1C(C(OC1N2C=C(C(=O)NC2=O)I)CO)O |
synonyms |
1-(2-Deoxy-β-D-threo-pentofuranosyl)-5-iodo-2,4(1H,3H)-pyrimidinedione; 1-(2-Deoxy-β-D-threo-pentofuranosyl)-5-iodouracil; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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